(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide

• IUPAC Name: N-(6-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2-(4-fluorophenyl)sulfonylacetamide
• InChI: InChI=1S/C16H12F2N2O3S2/c1-20-13-7-4-11(18)8-14(13)24-16(20)19-15(21)9-25(22,23)12-5-2-10(17)3-6-12/h2-8H,9H2,1H3
• InChI Key: DOSWNPRKXZOOEA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)F)SC1=NC(=O)CS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C16H12F2N2O3S2
• Molecular Weight: 382.4 g/mol

Description

(E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C16H12F2N2O3S2 and its molecular weight is 382.4. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(6-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-2-((4-fluorophenyl)sulfonyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmaceutical Applications

Benzothiazole derivatives are known for their potent pharmacological activities and are often explored in experimental drug design. .

Agricultural Chemicals

Research has indicated that benzothiazole compounds can be used in the discovery of new agrochemicals. .

Material Science

Benzothiazole derivatives are utilized in material science due to their fluorescence properties. .

Chemical Research

In chemical research, sulfur-containing benzothiazole compounds are used as vulcanization accelerators and antioxidants. .

Food Industry

Some sulfur-containing heterocyclic compounds like benzothiazoles are used to flavor food products such as meat, vegetables, peanuts, coffee, and cocoa. .

Computational Chemistry

Benzothiazole derivatives have been the subject of computational studies to understand their conformational behavior and electronic properties. .

Mechanism of Action

Target of Action

The compound, also known as Ohtuvayre or ensifentrine , primarily targets the enzymes phosphodiesterase 3 and phosphodiesterase 4 (PDE3 and PDE4) . These enzymes play a crucial role in regulating intracellular levels of cyclic nucleotides, which are key mediators of signal transduction in cells.

Mode of Action

Ohtuvayre acts as a selective dual inhibitor of PDE3 and PDE4 . By inhibiting these enzymes, it prevents the breakdown of cyclic nucleotides, leading to increased levels within the cell. This results in a broad range of effects, including bronchodilation and non-steroidal anti-inflammatory effects .

Biochemical Pathways

The inhibition of PDE3 and PDE4 affects multiple biochemical pathways. PDE3 is involved in the regulation of cardiac and smooth muscle contractility, while PDE4 plays a role in inflammatory responses. Therefore, the inhibition of these enzymes can lead to both bronchodilatory and anti-inflammatory effects, which are beneficial in conditions like chronic obstructive pulmonary disease (COPD) .

Result of Action

The dual inhibition of PDE3 and PDE4 by Ohtuvayre leads to bronchodilation and anti-inflammatory effects . This makes it an effective treatment for COPD, a condition characterized by chronic inflammation and narrowing of the airways . The compound has demonstrated clinical benefits in Phase 3 ENHANCE trials .

Action Environment

The action, efficacy, and stability of Ohtuvayre can be influenced by various environmental factors. For instance, the compound is delivered directly to the lungs through a standard jet nebulizer . This method of administration bypasses the need for high inspiratory flow rates or complex hand-breath coordination, potentially enhancing its efficacy and patient compliance .